Cas no 62178-42-1 (Thiourea, N-(2-methylphenyl)-N'-(4-propoxyphenyl)-)

Thiourea, N-(2-methylphenyl)-N'-(4-propoxyphenyl)- structure
62178-42-1 structure
Product Name:Thiourea, N-(2-methylphenyl)-N'-(4-propoxyphenyl)-
CAS No:62178-42-1
MF:C17H20N2OS
MW:300.418502807617
CID:455322
PubChem ID:71389066
Update Time:2025-04-19

Thiourea, N-(2-methylphenyl)-N'-(4-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(2-methylphenyl)-N'-(4-propoxyphenyl)-
    • 1-(2-methylphenyl)-3-(4-propoxyphenyl)thiourea
    • N-(2-Methylphenyl)-N'-(4-propoxyphenyl)thiourea
    • 62178-42-1
    • DTXSID10811104
    • Inchi: 1S/C17H20N2OS/c1-3-12-20-15-10-8-14(9-11-15)18-17(21)19-16-7-5-4-6-13(16)2/h4-11H,3,12H2,1-2H3,(H2,18,19,21)
    • InChI Key: OOQAXSBBIBAJAG-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC(=CC=1)OCCC)NC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 300.1298
  • Monoisotopic Mass: 300.12963444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • PSA: 33.29
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.